Cas no 898598-33-9 (Methyl 4-fluorobenzoate)

• Product Name: Methyl 4-fluorobenzoate
• CAS No: 898598-33-9
• MF: C₈H₇FO₂
• MW: 154.138386011124
• CID: 706668
• Update Time: 2023-08-03

Methyl 4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 4-fluoro-, methyl ester, radical ion(1+) (9CI)
• METHYL 4-FLUOROBENZOATE
• 4-Fluorobenzoic Acid Methyl Ester
• Methyl p-fluorobenzoate
• Benzoic acid, 4-fluoro-, methyl ester
• Methyl 4-Fluorobenzoic Acid
• 4-fluoro-benzoic acid methyl ester
• MSEBQGULDWDIRW-UHFFFAOYSA-N
• METHYL4-FLUOROBENZOATE
• PubChem3566
• methyl-4-fluorobenzoate
• ASISCHEM P32019
• KSC490A7H
• 4-F-C6H4-COOCH3
• PARAGOS 390197
• RARECHEM AL BF 0076
• p-Fluorobenzoic acid, methyl ester
• ZI
• Methyl 4-fluorobenzoate

• Inchi： 1S/C8H7FO2/c1-11-8(10)6-2-4-7(9)5-3-6/h2-5H,1H3
• InChI Key： MSEBQGULDWDIRW-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 154.043
• Monoisotopic Mass: 154.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.192
• Boiling Point: 90-92 °C20 mm Hg(lit.)
• Flash Point: 67.4 °C
• Refractive Index: n20/D 1.494(lit.)